Cas no 111-86-4 (octan-1-amine)

• Product Name: octan-1-amine
• CAS No: 111-86-4
• MF: C₈H₁₉N
• MW: 129.24316239357
• MDL: MFCD00008247
• CID: 35707
• PubChem ID: 8143
• Update Time: 2025-04-18

octan-1-amine Chemical and Physical Properties

Names and Identifiers

• n-Octylamine
• 1-Octanamine
• Octylamine
• 1-Amino-4-cyclopentyl piperazine
• 1-Aminooctane
• 2,4-Dimethyl-6-hydroxypyrimidine
• 4-Amino-2,6-dihydroxypyrimidine
• Octan-1-amine
• 1-octylamine
• 6-Nitrobenzoyleneurea
• mononitrobenzoylurea
• mono-n-octyl amine
• N-n-octylamine
• n-Octan-1-amine
• Monoctylamine
• armeen8
• armeen8d
• AMINE C8
• Amine 8 D
• Octylamin
• Caprylamin
• n-C8H17NH2
• Octanamine
• Armeen 8
• Armeen 8d
• NSC 9824
• NSC-9824
• 1173022-14-4
• 1-octyl amine
• DTXSID8021939
• n-Octylamine, mono-
• NCGC00090924-01
• CAS-111-86-4
• STR03145
• Amine 8D
• NS00008237
• SF0V8U4T67
• 111-86-4
• octyl amine
• SCHEMBL25545
• DTXCID401939
• BP-21015
• A802426
• Q2013954
• EC 203-916-0
• WLN: Z8
• n-octyl-amine
• MLS002222344
• Octylamine, analytical standard
• AMY21876
• Tox21_200052
• 68037-94-5
• NCGC00090924-02
• NCGC00257606-01
• AI3-11522
• O0045
• NSC9824
• Q-201486
• Octylamine, puriss., >=99.0% (GC)
• CS-0076038
• FT-0659326
• N-OCTYL-D17-AMINE
• Octylamine, 99%
• FKZ
• CHEBI:7728
• InChI=1/C8H19N/c1-2-3-4-5-6-7-8-9/h2-9H2,1H
• Octylamine, >=99.5%
• SMR001253809
• BRN 1679227
• 149698-79-3
• EN300-22061
• Octyl-ammonium
• Caprylamine
• octyl-amine
• CHEMBL1160509
• EINECS 268-218-0
• MFCD00008247
• C01740
• GENAMIN 8R
• BP-31176
• Monooctylamine
• N-Octyl amine
• F2190-0498
• 6E6D539B-16BC-4721-9F9E-13E1C44995DE
• AKOS009075839
• EINECS 203-916-0
• 4-04-00-00751 (Beilstein Handbook Reference)
• UNII-SF0V8U4T67
• Caprylylamine
• STL484288
• 1octylamine
• Octan1amine
• nOctylamine
• 1Aminooctane
• octane, 1-amino-
• nOctylamine, mono
• 1Octanamine
• octan-1-amine

• MDL： MFCD00008247
• Inchi： 1S/C8H19N/c1-2-3-4-5-6-7-8-9/h2-9H2,1H3
• InChI Key： IOQPZZOEVPZRBK-UHFFFAOYSA-N
• SMILES： NCCCCCCCC
• BRN： 1679227

Computed Properties

• Exact Mass: 129.15200
• Monoisotopic Mass: 129.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 6
• Complexity: 43.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26A^2

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.782 g/mL at 25 °C(lit.)
• Melting Point: −5-−1 °C (lit.)
• Boiling Point: 175-177 °C(lit.)
• Flash Point: Fahrenheit: 140 ° f
  Celsius: 60 ° c
  
• Refractive Index: n20/D 1.429(lit.)
  n20/D 1.429
• PH: 11.8 (100g/l, H2O, 25℃)
• Solubility: 0.32g/l
• Water Partition Coefficient: 0.2 g/L (25 ºC)
• PSA: 26.02000
• LogP: 3.00590
• Vapor Pressure: 1 mmHg ( 20 °C)
• pka: 10.65(at 25℃)
• Sensitiveness: Sensitive to light; Sensitive to air
• Solubility: Slightly soluble in water, easily soluble in ethanol or ether.

octan-1-amine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H226,H302,H312,H314,H332,H400
• Warning Statement： P273,P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 2735 8/PG 2
• WGK Germany：2
• Hazard Category Code： 20/21-25-35-37-50
• Safety Instruction： S26-S36/37/39-S45-S61-S29
• RTECS：RG8050000
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：8
• HazardClass：8
• PackingGroup：II
• TSCA：Yes
• Explosive Limit：1.6-8.2%(V)
• Safety Term：8
• Packing Group：II
• Risk Phrases：R20/21/22; R35; R50
• Storage Condition：Keep container closed when not in use. Store in a cool, dry and well ventilated area, away from incompatible substances and corrosive substances

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Monoalkylamines
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• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides